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Introduction
Glyceryl oleate, the monoester of glycerin and oleic acid, is a pivotal excipient in the

pharmaceutical and cosmetic industries.[1] Also known as glyceryl monooleate or monoolein,

this amphiphilic lipid is derived from naturally occurring oils and fats, such as olive or peanut oil.

[2][3] Its biocompatibility, biodegradability, and "Generally Recognized As Safe" (GRAS) status

granted by the U.S. Food and Drug Administration make it an attractive component in various

formulations.[2][4][5]

For drug development professionals, a comprehensive understanding of glyceryl oleate's

solubility is critical. Its lipophilic nature, characterized by a low Hydrophilic-Lipophilic Balance

(HLB), governs its application in formulating poorly water-soluble active pharmaceutical

ingredients (APIs).[1][6] This guide provides a detailed overview of the solubility of glyceryl

oleate in diverse media, presents experimental protocols for its determination, and illustrates

key workflows relevant to its application in drug delivery systems.

Physicochemical Properties
Glyceryl oleate is typically a clear amber or pale yellow liquid or soft solid, which becomes fully

liquid at temperatures above 21-25°C.[1][3] Its properties are foundational to its solubility

behavior.
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Property Value References

Chemical Formula C₂₁H₄₀O₄ [2]

Molecular Weight 356.5 g/mol [2][7]

Appearance
Pale yellow soft solid or amber,

oily liquid
[1][3][8]

HLB Value ~3.5 - 3.8 [1][3][4]

Saponification Value 160 - 180 [1][3]

Solubility Profile of Glyceryl Oleate
The solubility of glyceryl oleate is dictated by its predominantly lipophilic character. It is readily

soluble in oils and various organic solvents but is practically insoluble in water.[2][6] However,

in aqueous environments, it can self-assemble into various lyotropic liquid crystalline phases, a

property extensively utilized in advanced drug delivery systems.[5][9][10]

Quantitative Solubility Data
Precise quantitative solubility data for glyceryl oleate is limited in publicly available literature.

The most frequently cited values are summarized below.

Table 1: Quantitative Solubility of Glyceryl Oleate

Solvent Solvent Type Solubility Temperature References

Chloroform
Halogenated
Hydrocarbon

50 mg/mL Not Specified [6][9][11]

| Water | Polar Protic | <3.57 mg/L | 30°C |[6][9] |

Qualitative Solubility Data
A broader range of qualitative data is available, providing practical guidance for formulation

development.
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Table 2: Qualitative Solubility of Glyceryl Oleate in Various Media

Solvent/Medium Solvent Type
Solubility
Description

References

Aqueous Media

Water Polar Protic
Insoluble / Practically

Insoluble
[2][4][6][8]

Dispersible / Can form

microemulsions
[4][6][12]

Organic Solvents

Acetone Polar Aprotic
Soluble / Completely

Soluble
[6][8][12]

Chloroform
Halogenated

Hydrocarbon
Soluble [4][7]

Ethanol Polar Protic Soluble [2][8][12]

Soluble in hot, very

slightly soluble in cold
[4][6]

Ether Ether Soluble [2][4][7]

Methanol Polar Protic Soluble [12]

Methylene Chloride
Halogenated

Hydrocarbon
Freely Soluble [6][8]

Petroleum Ether Nonpolar Soluble [4][6]

Oils

Mineral Oil Lipid Soluble [4][12]

| Vegetable Oils | Lipid | Soluble |[3][12] |

Note: The solubility can be influenced by the specific grade of glyceryl oleate and the presence

of impurities such as di- and triglycerides.[6]
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Factors Influencing Solubility and Formulation
Hydrophilic-Lipophilic Balance (HLB)
The HLB system is a semi-empirical scale used to select surfactants and emulsifiers. The low

HLB value of glyceryl oleate (~3.8) indicates that its hydrophilic (water-loving) properties are

significantly outweighed by its lipophilic (oil-loving) properties.[3][4] This makes it an effective

emulsifier for creating water-in-oil (W/O) emulsions, where the oil is the continuous phase.[1][3]

[13]
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HLB Scale

Low HLB (Lipophilic)

Favors Water-in-Oil (W/O)
Emulsions

High HLB (Hydrophilic) Favors Oil-in-Water (O/W)
Emulsions

Glyceryl Oleate
(HLB ~3.8)
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API Characterization
(e.g., Low Aqueous Solubility, High LogP)

Select Lipid-Based Formulation
(LBF) Approach

Excipient Selection:
Glyceryl Oleate

API Solubility Screening
in Glyceryl Oleate

Formulation Design
(e.g., Emulsion, Topical Gel, Liquid Crystal)

Optimization & Characterization
(Stability, Release Profile, Permeation)
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1. Add excess solute (API)
to Glyceryl Oleate

2. Seal vial and place in
shaker at constant T

3. Equilibrate for 24-72 hours

4. Centrifuge to separate
undissolved solute

5. Extract clear supernatant

6. Dilute sample with
appropriate solvent

7. Analyze concentration
via HPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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